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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333

This technical guide provides essential physicochemical data for Thiamethoxam-d3, a
deuterated isotopologue of the neonicotinoid insecticide Thiamethoxam. This information is
critical for researchers and scientists in analytical chemistry, environmental science, and drug
metabolism studies who require a stable, isotopically labeled internal standard for the
guantification of Thiamethoxam.

Physicochemical Data

The key identifiers and properties of Thiamethoxam-d3 are summarized in the table below for
easy reference. This data is fundamental for accurate mass spectrometry-based analyses and
for ensuring the correct compound is being used in experimental protocols.
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CAS Number

1294048-82-0

[1112][31[4]

Molecular Formula

CsH7CID3Ns03S

Molecular Weight

294.73 g/mol

Formal Name

3-[(2-chloro-5-
thiazolyl)methyl]tetrahydro-5-
(methyl-d3)-N-nitro-4H-1,3,5-

oxadiazin-4-imine

Synonyms

3-(2-Chloro-5-
thiazolylmethyl)tetrahydro-5-
methyl-d3-N-nitro-4H-1,3,5-

oxadiazin-4-imine

Experimental Context and Use

Thiamethoxam-d3 serves as an internal standard for the quantification of Thiamethoxam in

various matrices. Its utility is particularly pronounced in liquid chromatography-mass
spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. The
workflow below illustrates the typical application of Thiamethoxam-d3 in an analytical

experiment.
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Caption: Workflow for the quantification of Thiamethoxam using Thiamethoxam-d3 as an
internal standard.

Chemical Relationship

Thiamethoxam-d3 is structurally identical to Thiamethoxam, with the exception of the three
hydrogen atoms on the methyl group being replaced by deuterium atoms. This substitution
results in a mass shift that allows for its differentiation from the parent compound in mass
spectrometry, without significantly altering its chemical behavior during sample preparation and
analysis.
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Caption: Relationship between Thiamethoxam and its deuterated analog, Thiamethoxam-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Thiamethoxam-d3 - CAS-Number 1294048-82-0 - Order from Chemodex [chemodex.com]
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2. caymanchem.com [caymanchem.com]

3. Thiamethoxam-d3 | CAS#:1294048-82-0 | Chemsrc [chemsrc.com]

4. Thiamethoxam-d3 | CBH10CIN503S | CID 71312456 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Thiamethoxam-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8078333#thiamethoxam-d3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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